![molecular formula C7H8N2O3 B13601766 2-(5-Nitrofuran-2-yl)cyclopropan-1-amine](/img/structure/B13601766.png)
2-(5-Nitrofuran-2-yl)cyclopropan-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(5-Nitrofuran-2-yl)cyclopropan-1-amine is a compound that belongs to the class of nitrofuran derivatives. These compounds are known for their diverse biological activities, including antibacterial, antifungal, and antiprotozoal properties . The structure of this compound consists of a cyclopropane ring attached to a furan ring with a nitro group at the 5-position .
Preparation Methods
The synthesis of 2-(5-Nitrofuran-2-yl)cyclopropan-1-amine typically involves the nitration of furan derivatives followed by cyclopropanation . One common method involves the nitration of furfural using a mixture of nitric acid and acetic anhydride in the presence of sulfuric acid . The resulting nitrofuran derivative is then subjected to cyclopropanation using diazomethane or similar reagents . Industrial production methods may involve similar steps but are optimized for large-scale synthesis and higher yields .
Chemical Reactions Analysis
2-(5-Nitrofuran-2-yl)cyclopropan-1-amine undergoes various chemical reactions, including:
Reduction: The compound can be oxidized to form nitroso or hydroxylamine derivatives.
Substitution: The furan ring can undergo electrophilic substitution reactions, such as halogenation or nitration.
Common reagents used in these reactions include hydrogen gas, palladium catalysts, nitric acid, and halogens . Major products formed from these reactions include amino derivatives, nitroso derivatives, and halogenated furans .
Scientific Research Applications
2-(5-Nitrofuran-2-yl)cyclopropan-1-amine has several scientific research applications:
Mechanism of Action
The mechanism of action of 2-(5-Nitrofuran-2-yl)cyclopropan-1-amine involves the reduction of the nitro group to reactive intermediates that can interact with bacterial DNA, proteins, and enzymes . These interactions disrupt essential cellular processes, leading to bacterial cell death . The molecular targets include bacterial nitroreductases and other enzymes involved in DNA synthesis and repair .
Comparison with Similar Compounds
Similar compounds to 2-(5-Nitrofuran-2-yl)cyclopropan-1-amine include other nitrofuran derivatives such as nitrofurantoin and nitrofurazone . These compounds also exhibit antibacterial properties but differ in their specific structures and mechanisms of action . This compound is unique due to its cyclopropane ring, which may confer different biological activities and chemical reactivity compared to other nitrofuran derivatives .
Properties
Molecular Formula |
C7H8N2O3 |
---|---|
Molecular Weight |
168.15 g/mol |
IUPAC Name |
2-(5-nitrofuran-2-yl)cyclopropan-1-amine |
InChI |
InChI=1S/C7H8N2O3/c8-5-3-4(5)6-1-2-7(12-6)9(10)11/h1-2,4-5H,3,8H2 |
InChI Key |
SUQUWNYMHYLXFU-UHFFFAOYSA-N |
Canonical SMILES |
C1C(C1N)C2=CC=C(O2)[N+](=O)[O-] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.